
Section 1: Introduction and Regulatory Context

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2,2',4,4',6,6'-Hexachloro-1,1'-

biphenyl-13C12

Cat. No.: B15555299

Get Quote

Polychlorinated biphenyls (PCBs) are a class of 209 synthetic organochlorine compounds

(congeners) that were widely used in industrial applications for their chemical stability and

insulating properties.[1][2] Despite being banned in the United States in 1979, their resistance

to degradation has led to their persistence in the environment, bioaccumulation in food chains,

and continued human exposure.[1][3][4]

PCB congener 155 (2,2',4,4',6,6'-Hexachlorobiphenyl) is a prominent, highly chlorinated

congener. It is classified as a non-dioxin-like (NDL) PCB due to its molecular structure, which

prevents it from binding effectively to the aryl hydrocarbon receptor (AhR)—the primary

mechanism of toxicity for dioxin-like congeners.[5][6][7] Therefore, its toxicological profile is

distinct and mediated by different cellular pathways, primarily impacting the nervous and

endocrine systems.[2][5][6] This guide will dissect the unique toxicological signature of PCB

155.

Section 2: Physicochemical Profile
The toxicological behavior of PCB 155 is fundamentally dictated by its chemical and physical

properties. Its structure, featuring six chlorine atoms with two in the ortho positions on each

biphenyl ring, renders it highly stable and lipophilic. This high lipophilicity (fat-solubility) and low
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water solubility are the primary drivers of its environmental persistence and bioaccumulation in

the adipose tissue of living organisms.[1][3]

Property Value / Description Source

IUPAC Name
2,2',4,4',6,6'-

Hexachlorobiphenyl
[8]

CAS Number 33979-03-2 [8][9]

Chemical Formula C₁₂H₄Cl₆ [8]

Molecular Weight 360.88 g/mol [8]

Water Solubility
Very low; decreases with

increased chlorination.
[1][9]

Log Kₒw (Octanol-Water

Partition Coefficient)

High; indicating strong

lipophilicity.
[10]

Persistence

Resistant to acids, bases,

oxidation, and thermal

degradation.

[1][2]

Section 3: Toxicokinetics: The Journey Through the
Body
The disposition of PCB 155 within a biological system—its absorption, distribution, metabolism,

and excretion (ADME)—is characterized by rapid uptake and extremely slow elimination.

Absorption
Humans and wildlife are exposed to PCB 155 through ingestion of contaminated food,

inhalation of contaminated air, and dermal contact.[11] Due to its lipophilicity, it is readily

absorbed into the bloodstream from the gut and lungs via passive diffusion.[12]

Distribution and Bioaccumulation
Once absorbed, PCB 155 is transported by lipoproteins in the blood and preferentially

partitions into lipid-rich tissues, such as adipose tissue, the liver, skin, and brain.[3] This
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sequestration in fat is the basis for its long-term bioaccumulation. It can also cross the placental

and blood-brain barriers, leading to fetal and central nervous system exposure, respectively.

[11][13]

Metabolism
The metabolism of PCBs is primarily mediated by the cytochrome P450 (CYP) enzyme system

in the liver.[12][14] However, the structure of PCB 155—specifically its high degree of

chlorination and the lack of adjacent non-chlorinated carbon atoms (meta-para sites)—makes it

highly resistant to metabolic breakdown.[15] This metabolic stability is a key factor contributing

to its long biological half-life and persistence in the body.

Excretion
Due to its low rate of metabolism and high lipid solubility, the excretion of PCB 155 is extremely

slow.[14][16] The primary route of elimination for its metabolites, if formed, is through the bile

and feces, with a minor component in urine. The slow clearance rate solidifies its status as a

cumulative toxin.

Section 4: Toxicodynamics: Mechanisms of Cellular
Disruption
As a non-dioxin-like PCB, the toxicity of congener 155 is not mediated by the AhR pathway.

Instead, it exerts its effects through several distinct mechanisms, primarily targeting neuronal

and endocrine cells.

Primary Mechanisms of Neurotoxicity
The neurotoxicity of NDL-PCBs like congener 155 is a significant health concern, especially

during development.[5][13][17] Key mechanistic hypotheses include:

Disruption of Calcium (Ca²⁺) Homeostasis: Ortho-substituted NDL-PCBs are known to

interfere with intracellular calcium signaling, a critical process for neurotransmitter release,

neuronal excitability, and plasticity.[5][6] They can directly interact with ryanodine receptors

(RyRs), which are major intracellular calcium release channels.[18][19]
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Alteration of Dopaminergic Systems: NDL-PCBs have been shown to decrease cellular

dopamine content, which can impact motor control, motivation, and affective behaviors.[3][6]

Induction of Oxidative Stress: Exposure to PCBs can increase the production of reactive

oxygen species (ROS) in neurons, leading to oxidative damage to lipids, proteins, and DNA,

and potentially triggering apoptosis (programmed cell death).[5][20]
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Caption: Key neurotoxic mechanisms of PCB 155.

Mechanisms of Endocrine Disruption
PCBs are potent endocrine-disrupting chemicals (EDCs).[3][21] Congener 155 can interfere

with hormonal pathways critical for reproduction and development:
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Hypothalamic-Pituitary-Gonadal (HPG) Axis: PCBs can suppress the HPG axis, leading to

reproductive dysfunction such as reduced fertility and altered hormone levels.[2][3]

Thyroid Hormone System: PCBs can interfere with the synthesis, transport, and action of

thyroid hormones.[2][5] This is particularly damaging during neurodevelopment, as thyroid

hormones are essential for proper brain maturation.[2]

Section 5: Target Organ Toxicology
The cumulative nature and specific mechanisms of PCB 155 lead to toxicity in several key

organ systems.

Hepatotoxicity
The liver is a primary target for PCBs.[7][22] While PCB 155 is considered less potent in

causing liver damage than dioxin-like congeners, chronic exposure can still lead to adverse

effects.

Study Type Species Endpoint

LOAEL
(Lowest
Observable
Adverse Effect
Level)

Source

Subchronic Oral Rat
Fatty

Metamorphosis
21.4 mg/kg/day [22][23]

This relatively high LOAEL suggests that acute liver damage is less of a concern than for other

congeners, but the potential for long-term, chronic effects remains.

Neurotoxicity
The central nervous system is highly vulnerable to PCB 155, particularly during prenatal and

early postnatal development.[5][24] Exposure is linked to cognitive deficits, learning and

memory problems, and behavioral changes.[3][17]

Reproductive and Endocrine Toxicity
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As an EDC, PCB 155 is associated with a range of reproductive health issues in both males

and females, including decreased sperm motility and reduced fertility.[3][4]

Carcinogenicity Assessment
The International Agency for Research on Cancer (IARC) classifies dioxin-like PCBs as Group

1 carcinogens ("carcinogenic to humans").[1] The evidence for non-dioxin-like congeners is

less definitive. For PCB 155 specifically, an IARC working group considered the available data

insufficient to draw a clear conclusion on its carcinogenicity.[7] However, studies on commercial

PCB mixtures, which contain NDL congeners, have shown they can cause liver cancer in

animals.[11][25]

Section 6: Methodologies for Toxicological
Assessment
A multi-faceted approach combining analytical chemistry with in vivo and in vitro models is

required to fully characterize the toxicity of PCB 155.

Analytical Detection in Biological and Environmental
Matrices
The standard for quantifying PCB 155 is high-resolution gas chromatography (GC) coupled

with either an electron capture detector (ECD) or, for greater specificity, mass spectrometry

(MS).[26][27][28] The causality behind this choice is the need to separate the 209 possible

congeners from each other to assess the toxicity of individual compounds rather than an

undefined mixture.
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Caption: General workflow for PCB congener analysis.
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In Vivo Assessment Protocol: Rodent Subchronic Oral
Toxicity Study
This protocol is a self-validating system designed to determine the No Observable Adverse

Effect Level (NOAEL) and LOAEL for target organ toxicity.

Objective: To assess the systemic toxicity of PCB 155 following repeated oral administration in

rats over 28 days.

Methodology:

Animal Model: Use 4 groups (n=10/sex/group) of young adult Sprague-Dawley rats. The

choice of this model is based on historical data availability and regulatory acceptance.

Dosing: Administer PCB 155 dissolved in a corn oil vehicle via oral gavage daily for 28 days.

Groups receive vehicle control, low dose, mid dose, and high dose (e.g., doses bracketing

the known 21.4 mg/kg/day LOAEL).[22][23]

In-Life Observations: Monitor clinical signs, body weight, and food consumption twice weekly.

This provides general health indicators.

Clinical Pathology: At termination (day 29), collect blood for hematology and clinical

chemistry analysis to assess liver function (e.g., ALT, AST), kidney function, and other

systemic effects.

Necropsy and Histopathology: Conduct a full gross necropsy. Weigh key organs (liver, brain,

spleen, thymus, kidneys, gonads). Preserve these organs in formalin for histopathological

examination by a board-certified veterinary pathologist to identify cellular-level changes.

Data Analysis: Use appropriate statistical methods (e.g., ANOVA followed by Dunnett's test)

to compare treated groups to the control group. The NOAEL is the highest dose with no

statistically significant adverse findings.

In Vitro Mechanistic Assay: ROS Production in Neuronal
Cells
This protocol provides mechanistic insight into the oxidative stress pathway of neurotoxicity.
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Objective: To determine if PCB 155 induces the production of reactive oxygen species (ROS) in

a human neuroblastoma cell line (e.g., SH-SY5Y).

Methodology:

Cell Culture: Culture SH-SY5Y cells in appropriate media until they reach ~80% confluency

in a 96-well plate. This ensures a healthy, responsive cell population.

Probe Loading: Wash cells and incubate them with a fluorescent ROS-sensitive probe, such

as 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA). DCFH-DA is non-fluorescent until it

is oxidized by ROS within the cell, making it a direct indicator of oxidative stress.

Exposure: Expose cells to a range of PCB 155 concentrations (and a vehicle control) for a

defined period (e.g., 24 hours). Include a positive control (e.g., H₂O₂) to validate assay

performance.

Fluorescence Measurement: Measure the fluorescence intensity in each well using a plate

reader at the appropriate excitation/emission wavelengths.

Data Analysis: Normalize the fluorescence of treated cells to the vehicle control. A

statistically significant increase in fluorescence indicates ROS induction. This provides a

direct link between the chemical exposure and a key initiating event in cellular toxicity.[20]

[29]

Section 7: Conclusion and Future Perspectives
PCB congener 155 is a persistent, bioaccumulative, and toxic compound with a distinct

toxicological profile. As a non-dioxin-like PCB, its primary adverse effects are neurotoxicity and

endocrine disruption, driven by mechanisms such as altered calcium signaling, dopaminergic

interference, and hormonal dysregulation. While its acute hepatotoxic potential appears lower

than that of dioxin-like congeners, the risks associated with chronic, low-dose exposure to the

nervous and endocrine systems, particularly during development, are significant.

Future research should focus on elucidating the complex interactions between PCB 155 and

other environmental co-contaminants, investigating its potential epigenetic effects, and

developing more sensitive biomarkers of exposure and effect for human population studies.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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